Cas no 2137434-06-9 (rac-sodium (3aR,9bS)-2-benzyl-1H,2H,3H,3aH,4H,5H,9bH-benzo[e]isoindole-3a-sulfinate)

• Product Name: rac-sodium (3aR,9bS)-2-benzyl-1H,2H,3H,3aH,4H,5H,9bH-benzo[e]isoindole-3a-sulfinate
• CAS No: 2137434-06-9
• MF: C₁₉H₂₀NNaO₂S
• MW: 349.422374725342
• CID: 5866773
• PubChem ID: 165455964
• Update Time: 2025-08-04

rac-sodium (3aR,9bS)-2-benzyl-1H,2H,3H,3aH,4H,5H,9bH-benzo[e]isoindole-3a-sulfinate Chemical and Physical Properties

Names and Identifiers

• EN300-724669
• 2137434-06-9
• rac-sodium (3aR,9bS)-2-benzyl-1H,2H,3H,3aH,4H,5H,9bH-benzo[e]isoindole-3a-sulfinate

• Inchi： 1S/C19H21NO2S.Na/c21-23(22)19-11-10-16-8-4-5-9-17(16)18(19)13-20(14-19)12-15-6-2-1-3-7-15;/h1-9,18H,10-14H2,(H,21,22);/q;+1/p-1/t18-,19+;/m0./s1
• InChI Key： LBSOARKWJPWMKP-GRTNUQQKSA-M
• SMILES： S([C@@]12CCC3C=CC=CC=3[C@@H]1CN(CC1C=CC=CC=1)C2)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 349.11124434g/mol
• Monoisotopic Mass: 349.11124434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 457
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.6Ų

Additional information on rac-sodium (3aR,9bS)-2-benzyl-1H,2H,3H,3aH,4H,5H,9bH-benzo[e]isoindole-3a-sulfinate

Comprehensive Analysis of rac-sodium (3aR,9bS)-2-benzyl-1H,2H,3H,3aH,4H,5H,9bH-benzo[e]isoindole-3a-sulfinate (CAS No. 2137434-06-9)

The compound rac-sodium (3aR,9bS)-2-benzyl-1H,2H,3H,3aH,4H,5H,9bH-benzo[e]isoindole-3a-sulfinate (CAS No. 2137434-06-9) is a structurally complex sulfinate derivative with significant potential in pharmaceutical and chemical research. Its unique benzo[e]isoindole backbone and sulfinate functional group make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its stereochemical properties, particularly the rac- (racemic) mixture and the specific (3aR,9bS) configuration, which can influence its biological activity and synthetic applications.

In recent years, the demand for chiral sulfinates and isoindole derivatives has surged, driven by their role in asymmetric synthesis and drug development. The benzyl substitution in this compound enhances its stability and reactivity, making it a versatile building block for medicinal chemistry. A common question among researchers is how the racemic mixture affects the compound's efficacy compared to enantiopure forms. Studies suggest that the rac- form may offer broader applicability in certain catalytic reactions, though enantioselective modifications are often explored for targeted applications.

The sulfinate group in rac-sodium (3aR,9bS)-2-benzyl-benzo[e]isoindole-3a-sulfinate is particularly noteworthy. Sulfinates are known for their role as precursors to sulfoxides and sulfones, which are critical in pharmaceutical intermediates and agrochemicals. This compound's sodium salt form improves its solubility in aqueous systems, a feature highly valued in green chemistry initiatives. With growing interest in sustainable synthesis, researchers are investigating how this compound can replace traditional, less environmentally friendly reagents.

Another hot topic is the compound's potential in central nervous system (CNS) drug discovery. The benzo[e]isoindole scaffold is structurally similar to motifs found in neuroactive compounds, sparking speculation about its applicability in neurological disorders. While no clinical studies have been published yet, computational models indicate promising interactions with CNS targets. This aligns with the broader trend of repurposing complex heterocycles for neurodegenerative disease research.

From a synthetic perspective, the compound's CAS No. 2137434-06-9 is frequently searched in chemical databases for its spectral data and synthetic protocols. Its X-ray crystallography data, though limited, reveals intriguing packing patterns attributed to the sulfinate moiety's polarity. Researchers often inquire about optimal purification methods, with recommendations pointing to recrystallization from polar aprotic solvents for high-purity yields.

In conclusion, rac-sodium (3aR,9bS)-2-benzyl-benzo[e]isoindole-3a-sulfinate represents a multifaceted tool for modern chemistry. Its combination of stereochemical diversity, functional group reactivity, and solubility advantages positions it at the intersection of several cutting-edge research areas. As the scientific community continues to explore sustainable synthesis and targeted drug design, this compound is poised to play an increasingly prominent role.